4-bromo-N-(3-chloro-4-methoxyphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide

• Molecular Formula: C13H13BrClN3O2
• Molecular Weight: 358.62 g/mol
• IUPAC Name: 4-bromo-N-(3-chloro-4-methoxyphenyl)-1,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C13H13BrClN3O2/c1-7-11(14)12(17-18(7)2)13(19)16-8-4-5-10(20-3)9(15)6-8/h4-6H,1-3H3,(H,16,19)
• InChI Key: ZAAUACLOCRBTIF-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C)C(=O)NC2=CC(=C(C=C2)OC)Cl)Br

Description

4-bromo-N-(3-chloro-4-methoxyphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide, also known as BAY 43-9006, is a chemical compound that has been extensively studied for its potential therapeutic applications. BAY 43-9006 is a kinase inhibitor that targets several key signaling pathways involved in cancer progression, making it a promising candidate for cancer treatment.

Mechanism of Action

4-bromo-N-(3-chloro-4-methoxyphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide 43-9006 works by inhibiting several key signaling pathways involved in cancer progression. It targets the RAF/MEK/ERK pathway, which plays a critical role in cell growth and proliferation, as well as the VEGFR/PDGFR pathway, which is involved in angiogenesis and tumor growth. By inhibiting these pathways, 4-bromo-N-(3-chloro-4-methoxyphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide 43-9006 can slow or even stop the growth of cancer cells.
Biochemical and Physiological Effects:
4-bromo-N-(3-chloro-4-methoxyphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide 43-9006 has a number of biochemical and physiological effects on cancer cells. It can induce apoptosis, or programmed cell death, in cancer cells, as well as inhibit cell growth and proliferation. It can also inhibit angiogenesis, the process by which new blood vessels are formed to supply tumors with nutrients and oxygen.

Advantages and Limitations for Lab Experiments

4-bromo-N-(3-chloro-4-methoxyphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide 43-9006 has several advantages as a research tool. It is a potent and selective inhibitor of several key signaling pathways involved in cancer progression, making it a valuable tool for studying these pathways. However, it also has some limitations. It can be toxic to cells at high concentrations, and its effects can be influenced by other factors, such as the presence of other signaling pathways or mutations in cancer cells.

Future Directions

There are many potential future directions for research on 4-bromo-N-(3-chloro-4-methoxyphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide 43-9006. One area of interest is the development of new and more potent inhibitors of the RAF/MEK/ERK pathway, which could potentially be used in combination with 4-bromo-N-(3-chloro-4-methoxyphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide 43-9006 to enhance its effectiveness. Another area of interest is the development of new cancer therapies that target multiple signaling pathways simultaneously, which could potentially be more effective than targeting a single pathway. Additionally, there is ongoing research into the mechanisms of action of 4-bromo-N-(3-chloro-4-methoxyphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide 43-9006, which could lead to new insights into the biology of cancer and the development of new therapeutic strategies.

Synthesis Methods

The synthesis of 4-bromo-N-(3-chloro-4-methoxyphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide 43-9006 involves several steps, starting with the reaction of 4-bromo-3-nitrobenzoic acid with 3-chloro-4-methoxyaniline to form 4-bromo-3-chloro-4-methoxybenzoic acid. This intermediate is then reacted with 1,5-dimethyl-1H-pyrazole-3-carboxylic acid to form 4-bromo-N-(3-chloro-4-methoxyphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide 43-9006.

Scientific Research Applications

4-bromo-N-(3-chloro-4-methoxyphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide 43-9006 has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit several key signaling pathways involved in cancer progression, including the RAF/MEK/ERK pathway and the VEGFR/PDGFR pathway. This makes it a promising candidate for the treatment of several types of cancer, including renal cell carcinoma and hepatocellular carcinoma.